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Compound of Interest

Compound Name: Platinum(ll) chloride

Cat. No.: B156199

In-Depth Technical Guide: Platinum(ll) Chloride

This guide provides essential information regarding the chemical formula and molecular weight
of platinum(ll) chloride, a key precursor in the synthesis of various platinum compounds
utilized in catalysis and medicinal chemistry.

Core Properties of Platinum(ll) Chloride

Platinum(ll) chloride, also known as platinum dichloride, is an inorganic compound with the
chemical formula PtCl2.[1][2][3] It is a crucial starting material for the creation of other platinum-
based complexes, including the notable anticancer drug cisplatin.[2][4] This compound typically
appears as a dark brown to black powder and is insoluble in water.[1][2][4] Platinum(ll)
chloride exists in two polymorphic forms, a-PtClz and B-PtClz, which have similar chemical
properties.[1]

Quantitative Data Summary

The fundamental chemical properties of platinum(ll) chloride are summarized in the table
below for easy reference by researchers and professionals in drug development and chemical
synthesis.
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Property Value

Chemical Formula PtClz

265.99 g/mol [2][5] (also cited as 265.98 g/mol

Molecular Weight [3] and 266.00 g/mol [6])

CAS Number 10025-65-7[3][5]

Appearance Dark brown to black powder[2]
Density 6.05 g/cm?3[4]

Melting Point 581 °C (decomposes)[4][6]
Solubility Insoluble in water[1][4]

Structural Information

In its solid state, platinum(ll) chloride has a polymeric structure. Each platinum atom is
coordinated to four chloride ligands in a square planar geometry.[2] The B-form of PtCl2
converts to the a-form at 500 °C.[1]

Applications

Platinum(ll) chloride serves as a versatile precursor in several fields:

o Medicinal Chemistry: It is a key intermediate in the synthesis of platinum-based anticancer
agents like cisplatin.[2][4]

o Catalysis: It is used as a catalyst for a variety of organic reactions, including C-C, C-O, and
C-N bond formations.[4]

o Materials Science: It is a precursor for synthesizing platinum-based materials for applications
such as conductive films and fuel cell catalysts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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